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Compound of Interest

Compound Name: 1-(N-Ethylanilino)propan-2-ol
CAS No.: 16078-88-9
Cat. No.: B103414
Get Quote
. J

Executive Summary & Chemical Context

The synthesis of 1-(N-Ethylanilino)propan-2-ol involves the hydroxyalkylation of N-
ethylaniline using propylene oxide (PO). This reaction is a nucleophilic ring-opening of an
epoxide by a secondary aromatic amine.

+ Target Molecule: 1-(N-Ethylanilino)propan-2-ol

e CAS Number: 3077-13-2 (General hydroxypropyl isomer class) / Specific isomer identifiers
vary.[1]

« Primary Application: Coupling component for azo disperse dyes (e.g., Disperse Red,
Disperse Blue series); polyurethane chain extender.

+ Reaction Class: Exothermic Epoxide Ring Opening (

-like character).
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Process Criticality: Control of the reaction exotherm and the regioselectivity (attack at the less
hindered carbon of propylene oxide) is paramount. The reaction must be conducted in a
closed, pressurized system due to the volatility and carcinogenicity of propylene oxide.

Safety & Engineering Controls (The
"Trustworthiness" Pillar)

WARNING: This protocol involves Propylene Oxide (PO), a volatile, flammable, and
carcinogenic alkylating agent, and N-Ethylaniline, a toxic aromatic amine capable of inducing
methemoglobinemia.

Mandatory Safety Protocols:

Containment: Reaction must be performed in a rated pressure vessel (autoclave) with a
bursting disc and pressure relief valve vented to a scrubber.

o Atmosphere: Strict nitrogen inerting is required. PO forms explosive mixtures with air (UEL
~37%).

o Exposure Control: Full PPE including respirators (organic vapor cartridges) or supplied air;
butyl rubber gloves are recommended for amine handling.

e Thermal Runaway Mitigation: The reaction is exothermic (

). Cooling jackets and emergency quench systems (e.g., water deluge) must be operational.

Reaction Mechanism & Kinetics

The reaction proceeds via the nucleophilic attack of the lone pair on the nitrogen atom of N-
ethylaniline attacking the least sterically hindered carbon (terminal carbon) of the propylene
oxide ring.

Chemical Equation:

Mechanistic Insights:
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» Regioselectivity: The attack predominantly occurs at the primary carbon of the epoxide ring
(normal addition), yielding the secondary alcohol (propan-2-ol derivative).

» Kinetics: The reaction is second-order overall (first order in amine, first order in epoxide).
However, in industrial semi-batch processes where PO is fed continuously, the rate is often
limited by the feed rate and mass transfer.

o Catalysis: While the reaction proceeds thermally (uncatalyzed) at elevated temperatures
(>100°C), weak Lewis acids or small amounts of water can accelerate the ring opening.

Industrial Protocol: Semi-Batch Synthesis

Scale: Pilot Plant / Industrial Reactor (e.g., 1000 L Stainless Steel 316 Reactor).

Equipment Requirements

e Reactor: High-pressure stirred tank reactor (CSTR or Batch) rated to 10 bar.
o Feed System: Positive displacement pump for Propylene Oxide injection.

o Temperature Control: Oil or pressurized water heating/cooling jacket.

Step-by-Step Methodology

Step 1: Reactor Preparation & Charging
« Inert the reactor with Nitrogen (

) to remove oxygen (< 2%
).

o Charge N-Ethylaniline (1.0 eq) into the reactor via a closed vacuum transfer system.

» (Optional) Add catalyst if required by specific kinetic targets (e.g., 0.5% water or mild Lewis
acid).

o Start agitation (Anchor or Pitch-blade turbine) at moderate speed.
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Step 2: Heating & Pressurization

e Heat the reactor contents to the initiation temperature, typically 110°C — 120°C.

o The system pressure will rise slightly due to nitrogen expansion and amine vapor pressure.

Step 3: Propylene Oxide Addition (The Critical Step)

» Begin the addition of Propylene Oxide (1.05 — 1.10 eq).

o Note: A slight excess is used to ensure complete conversion of the amine, as unreacted
amine is difficult to separate.

o Feed Rate Control: Adjust feed rate to maintain reactor temperature between 120°C — 135°C
and pressure < 4-5 bar.

o Exotherm Management: If

, stop feed and apply full cooling. The reaction is instantaneous relative to the feed rate in
this regime.

Step 4: Digestion (Cook-down)

o After PO addition is complete, maintain temperature at 130°C for 2—4 hours.

e Monitor pressure drop. As PO is consumed, reactor pressure will decrease.

o End-Point Determination: Sample for HPLC or GC analysis. Target: < 0.5% residual N-
ethylaniline.

Step 5: Stripping & Purification

e Cool reactor to 80°C.

o Apply vacuum slowly to strip off excess Propylene Oxide and any volatile by-products.

o Scrubber: Vent gases must pass through an acidic scrubber to neutralize amine vapors
and a thermal oxidizer for PO.
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e Product Isolation: The resulting crude oil is often pure enough (>98%) for dye coupling. If
higher purity is required, vacuum distillation is performed (BP approx. 145°C at 5 mmHg).

Process Data & Specifications

Parameter Specification | Range Rationale

Excess PO drives reaction to

Molar Ratio (Amine:PO) 1:1.05-1.10 )
completion.
Balance between reaction rate
Reaction Temperature 120°C - 135°C and safety (PO vapor
pressure).
) Keeps PO in liquid phase for
Reaction Pressure 2 -5 bar ) o
reaction; safety limit.
] High atom economy; minimal
Yield > 96%
waste.
) ) Darkening indicates oxidation
Appearance Viscous, pale yellow oil

(air leak).

Process Flow Diagram (DOT Visualization)

The following diagram illustrates the logical flow of the synthesis and the critical control loops.
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Caption: Figure 1. Process flow logic for the semi-batch propoxylation of N-ethylaniline,
emphasizing safety interlocks during the PO feed stage.

References
e Preparation of N-ethylaniline. PrepChem. Retrieved from [Link]

» N,N-Bis(2-hydroxypropyl)aniline: A Comprehensive Overview. Ningbo Inno Pharmchem.[2]
Retrieved from [Link]

e Propylene oxide ring opening with aniline: a combined experimental and DFT theoretical
calculation study. TSI Journals. Retrieved from [Link]

e Dye Intermediates and Applications. Intersurfchem. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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